Cas no 2137989-49-0 (2-(4-methanesulfonyl-1H-pyrazol-1-yl)-5-methylaniline)

• Product Name: 2-(4-methanesulfonyl-1H-pyrazol-1-yl)-5-methylaniline
• CAS No: 2137989-49-0
• MF: C₁₁H₁₃N₃O₂S
• MW: 251.304820775986
• CID: 5767352
• PubChem ID: 165847438
• Update Time: 2025-09-28

2-(4-methanesulfonyl-1H-pyrazol-1-yl)-5-methylaniline Chemical and Physical Properties

Names and Identifiers

• 2-(4-methanesulfonyl-1H-pyrazol-1-yl)-5-methylaniline
• EN300-1115524
• 2137989-49-0

• Inchi： 1S/C11H13N3O2S/c1-8-3-4-11(10(12)5-8)14-7-9(6-13-14)17(2,15)16/h3-7H,12H2,1-2H3
• InChI Key： IZLZOLUFAHOQCZ-UHFFFAOYSA-N
• SMILES： S(C)(C1C=NN(C=1)C1C=CC(C)=CC=1N)(=O)=O

Computed Properties

• Exact Mass: 251.07284784g/mol
• Monoisotopic Mass: 251.07284784g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 365
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 86.4Ų

Additional information on 2-(4-methanesulfonyl-1H-pyrazol-1-yl)-5-methylaniline

Comprehensive Overview of 2-(4-methanesulfonyl-1H-pyrazol-1-yl)-5-methylaniline (CAS No. 2137989-49-0)

The compound 2-(4-methanesulfonyl-1H-pyrazol-1-yl)-5-methylaniline (CAS No. 2137989-49-0) is a specialized organic molecule with significant potential in pharmaceutical and agrochemical research. Its unique structure, featuring a methanesulfonyl group attached to a pyrazole ring, makes it a valuable intermediate for synthesizing bioactive compounds. Researchers are increasingly interested in this molecule due to its role in developing novel kinase inhibitors and anti-inflammatory agents, aligning with current trends in precision medicine and targeted drug discovery.

In recent years, the demand for heterocyclic compounds like 2-(4-methanesulfonyl-1H-pyrazol-1-yl)-5-methylaniline has surged, driven by advancements in high-throughput screening and computational chemistry. This compound’s aniline and pyrazole moieties contribute to its versatility, enabling modifications for enhanced solubility or binding affinity. Such properties are critical for addressing challenges in drug delivery systems, a hot topic in 2024’s pharmaceutical innovation landscape.

From an SEO perspective, users frequently search for terms like "pyrazole derivatives applications", "CAS 2137989-49-0 supplier", or "methanesulfonyl group reactivity". These queries reflect growing interest in the compound’s practical uses and commercial availability. Laboratories prioritize high-purity intermediates like this for catalyst development or peptide coupling, underscoring its relevance in both academic and industrial settings.

Environmental and regulatory considerations also shape discussions around 2-(4-methanesulfonyl-1H-pyrazol-1-yl)-5-methylaniline. Its synthesis often involves green chemistry principles, such as minimizing hazardous byproducts—a key concern for sustainable manufacturing. Analytical techniques like HPLC and NMR are essential for verifying its purity, as impurities could impact downstream applications in bioconjugation or material science.

Future research directions may explore its utility in photodynamic therapy or bioimaging probes, leveraging the pyrazole ring’s fluorescence properties. Collaborations between synthetic chemists and biologists could unlock new therapeutic avenues, particularly in oncology and neurodegenerative disease research. As patent filings increase for related structures, CAS 2137989-49-0 remains a compound to watch in next-generation drug design.